Cas no 192-28-9 (Benz[a]acephenanthrylene)
Benz[a]acephenanthrylene structure
Product Name:Benz[a]acephenanthrylene
Benz[a]acephenanthrylene Chemical and Physical Properties
Names and Identifiers
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- Benz[a]acephenanthrylene
- Benz(a)acephenanthrylene
- Benzo(a)acephenanthrylene
- DTXSID70172748
- BJHAQCNKMDVELG-UHFFFAOYSA-N
- 192-28-9
-
- Inchi: 1S/C20H12/c1-3-7-17-13(5-1)11-15-9-10-16-12-14-6-2-4-8-18(14)20(17)19(15)16/h1-12H
- InChI Key: BJHAQCNKMDVELG-UHFFFAOYSA-N
- SMILES: C12C3C=CC1=CC1C=CC=CC=1C=2C1C=CC=CC=1C=3
Computed Properties
- Exact Mass: 252.09396
- Monoisotopic Mass: 252.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benz[a]acephenanthrylene Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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